Cas no 1605289-83-5 (4-(1,1-Difluoroethyl)pyrimidin-2-ol)

• Product Name: 4-(1,1-Difluoroethyl)pyrimidin-2-ol
• CAS No: 1605289-83-5
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5869725
• PubChem ID: 145867495
• Update Time: 2025-10-29

4-(1,1-Difluoroethyl)pyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7438063
• 4-(1,1-difluoroethyl)pyrimidin-2-ol
• 1605289-83-5
• 4-(1,1-Difluoroethyl)pyrimidin-2-ol

• Inchi： 1S/C6H6F2N2O/c1-6(7,8)4-2-3-9-5(11)10-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： SPTAWDOPHKFPRR-UHFFFAOYSA-N
• SMILES： FC(C)(C1=CC=NC(N1)=O)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(1,1-Difluoroethyl)pyrimidin-2-ol

Recent Advances in the Study of 4-(1,1-Difluoroethyl)pyrimidin-2-ol (CAS: 1605289-83-5): A Promising Scaffold in Medicinal Chemistry

The compound 4-(1,1-Difluoroethyl)pyrimidin-2-ol (CAS: 1605289-83-5) has recently emerged as a significant focus in medicinal chemistry research due to its unique structural features and potential therapeutic applications. This pyrimidine derivative, characterized by its difluoroethyl substitution at the 4-position, has demonstrated remarkable versatility in drug discovery programs targeting various disease pathways. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in its own right.

Structural analysis reveals that the difluoroethyl group at the 4-position confers enhanced metabolic stability and improved binding affinity to biological targets compared to non-fluorinated analogs. The presence of both fluorine atoms creates a strong dipole moment that can influence molecular interactions with target proteins. Meanwhile, the pyrimidin-2-ol moiety provides multiple sites for hydrogen bonding, making this scaffold particularly valuable for designing inhibitors of kinase and other enzyme families.

In recent synthetic chemistry developments, researchers have reported optimized routes for the preparation of 4-(1,1-Difluoroethyl)pyrimidin-2-ol with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis method starting from commercially available 2-amino-4-methylpyrimidine, achieving an overall yield of 78% with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this important intermediate.

Pharmacological investigations have identified several promising directions for this compound. Most notably, derivatives of 4-(1,1-Difluoroethyl)pyrimidin-2-ol have shown potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK4/6, which are validated targets in cancer therapy. The difluoroethyl modification appears to enhance cellular permeability while maintaining target specificity, as demonstrated in recent cell-based assays using breast cancer cell lines.

Beyond oncology applications, emerging research suggests potential utility in central nervous system disorders. A 2024 preclinical study reported that certain analogs of 4-(1,1-Difluoroethyl)pyrimidin-2-ol exhibited selective modulation of GABA_A receptor subtypes, indicating possible applications in anxiety and epilepsy treatment. The fluorinated nature of the compound contributes to improved blood-brain barrier penetration, a critical factor in CNS drug development.

From a drug metabolism perspective, recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for this scaffold. The difluoroethyl group appears to confer resistance to oxidative metabolism while not significantly increasing lipophilicity beyond optimal ranges. These properties contribute to a promising balance between metabolic stability and solubility, as highlighted in recent ADME (Absorption, Distribution, Metabolism, and Excretion) profiling studies.

Looking forward, several pharmaceutical companies have included 4-(1,1-Difluoroethyl)pyrimidin-2-ol derivatives in their discovery pipelines. Patent activity in this area has increased significantly since 2022, with applications covering novel synthetic methods, specific derivatives, and therapeutic uses. The compound's versatility as a building block for fragment-based drug design continues to attract attention from both academic and industrial researchers.

In conclusion, 4-(1,1-Difluoroethyl)pyrimidin-2-ol represents a valuable scaffold in contemporary medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing research is expected to further elucidate its structure-activity relationships and expand its applications in drug discovery. The combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity positions this compound as an important focus for future pharmaceutical development.